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16731-55-8

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  • Potassium metabisulfite
    In Stock
    • Cat. No.:
    • B058084
    • CAS No.:
    • 16731-55-8
    • Molecular Formula:
    • H2KO5S2
    • Molecular Weight:
    • 185.25 g/mol
    Description
    Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190 °C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membr...